5-nitro-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one

• IUPAC Name: 5-nitro-1,2-dihydropyrazolo[3,4-b]pyridin-3-one
• InChI: InChI=1S/C6H4N4O3/c11-6-4-1-3(10(12)13)2-7-5(4)8-9-6/h1-2H,(H2,7,8,9,11)
• InChI Key: RNBOURUUSIHRIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1C(=O)NN2)[N+](=O)[O-]
• Molecular Formula: C6H4N4O3
• Molecular Weight: 180.12 g/mol
• CAS RN: 1186609-73-3

Description

5-nitro-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one is a chemical compound with the CAS Number: 1186609-73-3. It has a molecular weight of 180.12. It is a powder at room temperature.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H has been introduced.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C6H4N4O3/c11-6-4-1-3 (10 (12)13)2-7-5 (4)8-9-6/h1-2H, (H2,7,8,9,11).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 180.12.

Scientific Research Applications

• Catalytic Synthesis : A study demonstrated the use of l-proline as a green catalyst in the synthesis of N,3-dimethyl-5-nitro-1-aryl-1H-pyrazolo[3,4-b]pyridin-6-amines. This process involved the formation of two C–C and one C–N bonds, leading to the creation of a six-membered ring in a one-pot operation, highlighting an efficient synthesis method for these compounds (Gunasekaran, Prasanna, & Perumal, 2014).

• Chemical Recyclization : Another study explored the treatment of related compounds with sodium nitrite in aqueous HCl, leading to the formation of derivatives which underwent recyclization into various imidazole derivatives, showcasing the chemical versatility of these compounds (Lomov, 2016).

• Electrophilic Substitution : Research conducted in the 1970s investigated the electrophilic substitution reactions of pyrazolo[4,3-b]pyridines, a related compound class. This study provided insights into the chemical behavior of these compounds under various conditions (Foster & Hurst, 1973).

• Biomedical Applications : A review on 1H-pyrazolo[3,4-b]pyridines, a related group, covered their synthesis and biomedical applications. This review detailed the diversity of substituents and synthetic methods, highlighting their potential in biomedical contexts (Donaire-Arias et al., 2022).

• Thermal Behavior of Energetic Materials : A study focused on the synthesis and thermal behavior of a pyridine-based energetic material, demonstrating the potential of these compounds in energetic material applications (Ma et al., 2018).

• Molecular Design of Energetic Derivatives : Research on bridged pyridine-based energetic derivatives explored their geometrical structures, electronic structures, and detonation properties. This study highlighted the importance of molecular design in the stability and performance of energetic materials (Zhai et al., 2019).

Safety and Hazards

The safety information for 5-nitro-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one includes several hazard statements: H302, H312, H315, H319, H332, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.

Mechanism of Action

Target of Action

Pyrazolo[3,4-b]pyridines, a group of compounds to which this molecule belongs, have been widely studied for their biomedical applications . They have been found to interact with various biological targets, including enzymes and receptors, due to their structural similarity with purine bases adenine and guanine .

Mode of Action

Related compounds in the pyrazolo[3,4-b]pyridines family have been shown to interact with their targets in a variety of ways, often acting as inhibitors .

Biochemical Pathways

Related pyrazolo[3,4-b]pyridines have been found to influence a variety of biochemical pathways due to their interactions with different biological targets .

Result of Action

Related compounds in the pyrazolo[3,4-b]pyridines family have been found to exhibit a range of biological activities, including anti-inflammatory, anticancer, and antiviral effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the activity and stability of similar compounds .